Cas no 1250146-95-2 (2-cyclopropyl(hydroxy)methylbutanoic acid)

• Product Name: 2-cyclopropyl(hydroxy)methylbutanoic acid
• CAS No: 1250146-95-2
• MF: C₈H₁₄O₃
• MW: 158.194962978363
• CID: 6293898
• PubChem ID: 62399241
• Update Time: 2024-01-13

2-cyclopropyl(hydroxy)methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-cyclopropyl(hydroxy)methylbutanoic acid
• 2-[cyclopropyl(hydroxy)methyl]butanoic acid
• 1250146-95-2
• EN300-1296767
• AKOS011686836

• Inchi： 1S/C8H14O3/c1-2-6(8(10)11)7(9)5-3-4-5/h5-7,9H,2-4H2,1H3,(H,10,11)
• InChI Key： HQSYTGQOYMACGG-UHFFFAOYSA-N
• SMILES： OC(C(C(=O)O)CC)C1CC1

Computed Properties

• Exact Mass: 158.094294304g/mol
• Monoisotopic Mass: 158.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 151
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 57.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Carbocyclic fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Carbocyclic fatty acids